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Compound of Interest

Compound Name:
4-(Dibromomethyl)-3-

methoxybenzonitrile

Cat. No.: B1357265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 4-
(Dibromomethyl)-3-methoxybenzonitrile (CAS No. 914106-35-7). The following procedural

guidance is designed to ensure the safe handling, use, and disposal of this compound in a

laboratory setting.

Hazard Summary and Personal Protective
Equipment
4-(Dibromomethyl)-3-methoxybenzonitrile is a hazardous chemical that requires careful

handling to prevent exposure.[1][2] While specific toxicity data for this compound is limited, the

presence of a nitrile group and a dibromomethyl group suggests potential for acute toxicity if

ingested or inhaled, and it is classified as causing severe skin burns and eye damage.[3] All

personnel must adhere to the personal protective equipment (PPE) guidelines outlined below.
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Hazard Classification GHS Pictograms
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category

4)
GHS07 (Exclamation Mark)

Engineering Controls: Use in a

well-ventilated area, preferably

within a chemical fume hood.

[2]

Skin Corrosion/Irritation

(Category 1B)
GHS05 (Corrosion)

Hand Protection: Chemical-

resistant gloves (e.g., nitrile

rubber), inspected prior to use.

[1]

Serious Eye Damage/Eye

Irritation (Category 1)
GHS05 (Corrosion)

Eye/Face Protection: Tightly

fitting safety goggles and a

face shield.[1][2]

Skin and Body Protection: A

lab coat, long pants, and

closed-toe shoes are

mandatory. For larger

quantities or risk of splashing,

consider a chemical-resistant

apron or suit.[1]

Respiratory Protection: If dust

or aerosols are generated, a

NIOSH-approved respirator

with an appropriate particulate

filter is required.[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 4-(Dibromomethyl)-3-methoxybenzonitrile is crucial for

maintaining a safe laboratory environment. The following workflow outlines the key steps from

receiving the compound to its final disposal.
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Caption: Workflow for handling 4-(Dibromomethyl)-3-methoxybenzonitrile.

Step-by-Step Handling Procedures
Receiving and Inspection: Upon receipt, carefully inspect the container for any signs of

damage or leakage. Verify that the supplier's label and hazard information are intact.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong bases, alcohols, amines, and metals.

[2] The recommended storage temperature is between 2-8°C under an inert atmosphere

(e.g., nitrogen or argon).[4][5]

Preparation and Weighing: Before handling, ensure you are wearing all required PPE.

Conduct all manipulations, including weighing, within a certified chemical fume hood to

minimize inhalation exposure.

Experimental Use: Handle the solid material carefully to avoid generating dust. Use

appropriate, clean, and dry glassware. In case of a spill, do not let the product enter drains.

[1] Cover the spill with an inert absorbent material, collect it, and place it in a suitable

container for disposal.

Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into

contact with the chemical. Wash hands thoroughly after handling.

Disposal Plan
All waste containing 4-(Dibromomethyl)-3-methoxybenzonitrile must be treated as

hazardous waste.
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Solid Waste: Collect any unused material and contaminated disposable items (e.g., gloves,

weighing paper) in a clearly labeled, sealed container.

Liquid Waste: Solutions containing this compound should be collected in a designated,

labeled hazardous waste container.

Disposal: Dispose of all waste through your institution's environmental health and safety

office, following all local, state, and federal regulations. Do not dispose of it down the drain.

[6]

Experimental Protocol Example: Synthesis
Involving a Hazardous Reagent
The following is an adapted protocol based on the synthesis of a structurally related compound,

illustrating the handling of a hazardous brominating agent in a laboratory setting. This is for

informational purposes to demonstrate safe laboratory practices and should be adapted by

qualified personnel for any specific research needs.

Objective: To illustrate the safe handling of a hazardous reagent in a synthetic procedure.

Materials:

4-methyl-3-methoxybenzonitrile (starting material)

N-Bromosuccinimide (NBS) (brominating agent - corrosive and an irritant)

AIBN (radical initiator - handle with care)

Carbon tetrachloride (solvent - toxic and carcinogenic, use in a fume hood)

Procedure:

Setup: Assemble a clean, dry round-bottom flask with a reflux condenser and a magnetic stir

bar in a chemical fume hood.

Reagent Addition: To a solution of 4-methyl-3-methoxybenzonitrile in carbon tetrachloride,

add N-Bromosuccinimide and a catalytic amount of AIBN.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1524422&productDescription=3-%28BRMOMETHL%29BENZONITRIL+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: The reaction mixture is refluxed for several hours. The progress of the reaction

should be monitored by an appropriate technique (e.g., TLC).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The solid

succinimide byproduct is filtered off.

Purification: The filtrate is concentrated under reduced pressure, and the crude product is

purified by recrystallization or column chromatography.

Waste Disposal: All glassware is decontaminated, and all waste materials (solid and liquid)

are collected in appropriately labeled hazardous waste containers for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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